Cas no 889939-13-3 (Ethyl 5-chloro-2-oxo-1h-quinoline-3-carboxylate)

• Product Name: Ethyl 5-chloro-2-oxo-1h-quinoline-3-carboxylate
• CAS No: 889939-13-3
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 1936568
• PubChem ID: 22831970
• Update Time: 2025-10-31

Ethyl 5-chloro-2-oxo-1h-quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-oxo-1h-quinoline-3-carboxylate
• ETHYL 5-CHLORO-2-OXO-1,2-DIHYDROQUINOLINE-3-CARBOXYLATE
• ZINC08700459
• KB-202114
• ETHYL 5-CHLORO-2-OXO-1,2-DIHYDROQUINOLINE-3-CARBOXYLATE;
• 889939-13-3
• SCHEMBL21435238
• CIVENTICHEM CV-4009
• N11772
• DTXSID60628542

• Inchi： 1S/C12H10ClNO3/c1-2-17-12(16)8-6-7-9(13)4-3-5-10(7)14-11(8)15/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： VWHACQUONQNNSH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=C(C(=O)OCC)C(N2)=O

Computed Properties

• Exact Mass: 251.03500
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 59.16000
• LogP: 2.35820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Ethyl 5-chloro-2-oxo-1h-quinoline-3-carboxylate

Research Brief on Ethyl 5-chloro-2-oxo-1H-quinoline-3-carboxylate (CAS: 889939-13-3)

Ethyl 5-chloro-2-oxo-1H-quinoline-3-carboxylate (CAS: 889939-13-3) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and inflammatory conditions. Recent studies have explored its utility in the development of novel antimicrobial and anti-inflammatory agents, leveraging its unique chemical scaffold.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of derivatives synthesized from Ethyl 5-chloro-2-oxo-1H-quinoline-3-carboxylate. The researchers modified the carboxylate and chloro substituents to enhance binding affinity against bacterial enzymes. The results demonstrated potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with MIC values ranging from 2-8 µg/mL. Molecular docking studies revealed interactions with bacterial DNA gyrase, suggesting a mechanism of action similar to fluoroquinolones.

In the context of anti-inflammatory applications, a 2024 preprint on bioRxiv highlighted the compound's role as a precursor for COX-2 inhibitors. The study synthesized a series of analogs and evaluated their selectivity for COX-2 over COX-1. One derivative exhibited a 50-fold selectivity, with an IC₅₀ of 0.12 µM for COX-2, positioning it as a promising candidate for further development in non-steroidal anti-inflammatory drugs (NSAIDs).

From a synthetic chemistry perspective, advancements in green chemistry have optimized the production of Ethyl 5-chloro-2-oxo-1H-quinoline-3-carboxylate. A 2023 Organic Process Research & Development article reported a solvent-free microwave-assisted synthesis, achieving an 88% yield with reduced reaction time (15 minutes vs. 6 hours conventionally). This method aligns with the pharmaceutical industry's push toward sustainable manufacturing practices.

Ongoing clinical research is exploring the compound's potential in oncology. Preliminary data from a 2024 European Journal of Medicinal Chemistry study indicate that certain derivatives induce apoptosis in triple-negative breast cancer cells via p53-independent pathways. However, further in vivo validation is required to assess therapeutic efficacy and safety profiles.

In conclusion, Ethyl 5-chloro-2-oxo-1H-quinoline-3-carboxylate (889939-13-3) represents a versatile building block in drug discovery, with demonstrated applications across antimicrobial, anti-inflammatory, and anticancer research. Recent synthetic innovations and mechanistic insights underscore its growing importance in addressing unmet medical needs. Future studies should focus on structure-activity relationship optimization and translational development.